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Compound of Interest

Compound Name: CH 275

Cat. No.: B561565 Get Quote

Disclaimer: The designation "CH 275" is ambiguous. Based on the target audience of

researchers, scientists, and drug development professionals, this guide focuses on MS-275

(also known as Entinostat), a compound used in laboratory research. It is critical to confirm the

identity of the chemical you are working with and consult its specific Safety Data Sheet (SDS)

before handling.

This document provides immediate safety, handling, and disposal information for MS-275, a

potent class I histone deacetylase (HDAC) inhibitor. Given its hazardous properties, strict

adherence to safety protocols is mandatory to minimize risk and ensure a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
MS-275 is a hazardous substance with significant health risks. It is crucial to handle this

compound with the utmost care, utilizing appropriate engineering controls (such as a chemical

fume hood) and personal protective equipment.

Summary of Hazards:

Toxicity: Toxic if swallowed.[1][2]

Reproductive Hazard: May damage fertility or an unborn child.[1][2]
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Irritation: Causes skin and serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

The following table summarizes the required PPE for handling MS-275.

Protection Type Required PPE
Specifications & Best

Practices

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

chemically resistant gloves

should be worn. Always

inspect gloves for tears or

punctures before use. Change

gloves immediately if they

become contaminated.

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield should

be used in situations with a

higher risk of splashes or

aerosol generation.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing.

Consider a chemical-resistant

apron for procedures with a

high splash risk.

Respiratory Protection
Not typically required if

handled in a fume hood

If work outside of a fume hood

is unavoidable and there is a

risk of inhaling dust or

aerosols, a NIOSH-approved

respirator is necessary. A risk

assessment should be

conducted to determine the

appropriate respirator type.
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Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to prevent exposure and

maintain the integrity of the compound.

General Handling:

Engineering Controls: All work with solid MS-275 or solutions containing it should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.

Aerosol Prevention: Procedures that may generate dust or aerosols should be avoided or

performed with extreme caution within a fume hood.

Hygiene: Wash hands thoroughly with soap and water after handling MS-275, before breaks,

and at the end of the workday.

Storage:

Temperature: Store at -20°C for long-term stability.[3]

Container: Keep the container tightly sealed in a dry and well-ventilated place.

Designated Area: Store in a designated, clearly labeled area for potent or toxic compounds.

The following diagram outlines the standard workflow for safely handling MS-275 in a research

setting.
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Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Work in a Certified
Chemical Fume Hood

Gather All Necessary
Materials and Equipment

Weigh Solid MS-275

Dissolve in Appropriate
Solvent (e.g., DMSO)

Handle Solutions with Care
to Avoid Splashes/Aerosols

Execute Experimental
Protocol

Decontaminate Work
Surfaces and Equipment

Dispose of Waste in
Labeled Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly
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Spill Occurs

Alert Others
and Assess Situation

Is the Spill Major?

Evacuate the Area
and Call EHS/Emergency Services

Yes

Don Appropriate PPE

No

Report Incident to Supervisor

Contain Spill with
Absorbent Material

Collect Contaminated Material
into Hazardous Waste Container

Decontaminate the Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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